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Compound of Interest

4-(4-
Compound Name:
Methoxyphenoxy)benzaldehyde

Cat. No.: B1588542

CAS Number: 78725-47-0

This technical guide provides a comprehensive overview of 4-(4-
Methoxyphenoxy)benzaldehyde, a key intermediate in the synthesis of various organic
compounds. The document is intended for researchers, scientists, and professionals in the field
of drug development and materials science. It details the compound's physicochemical
properties, spectroscopic data, a detailed synthesis protocol, and its application in the
development of biologically active molecules.

Physicochemical and Spectroscopic Data

4-(4-Methoxyphenoxy)benzaldehyde is a white to pale yellow solid, and its key properties are
summarized in the tables below.[1][2][3][4][5][6]

Table 1: Physicochemical Properties of 4-(4-Methoxyphenoxy)benzaldehyde
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Property Value Reference
CAS Number 78725-47-0 [31[4]1[5][6]
Molecular Formula C14H1203 [3B1141[5]
Molecular Weight 228.24 g/mol [31[5][6]
Melting Point 58-62 °C [21[3][6]
Boiling Point 359.5 °C at 760 mmHg [1]
Density 1.166 g/cm3 [1]
Appearance White to pale yellow solid [1]

Soluble in organic solvents
Solubility such as ethanol and

dichloromethane; limited

solubility in water.

Table 2: Spectroscopic Data of 4-(4-Methoxyphenoxy)benzaldehyde

Spectroscopy

Data

1H NMR (CDCls, 500 MHz)

5 9.90 (s, 1H, -CHO), 7.82 (d, J=8.5 Hz, 2H, Ar-
H), 7.02 (d, J=8.5 Hz, 2H, Ar-H), 6.93 (d, J=9.0
Hz, 2H, Ar-H), 6.89 (d, J=9.0 Hz, 2H, Ar-H), 3.83
(s, 3H, -OCHs)

13C NMR (CDCls, 126 MHz)

0 190.9, 164.2, 157.0, 148.3, 132.1, 131.0,
122.0, 116.9, 115.3, 55.8

Infrared (KBr, cm~1)

3005 (w, C-H arom.), 2965 (w, C-H aliph.), 2835
(w, C-H aliph.), 2745 (w, C-H ald.), 1680 (s,
C=0), 1595 (m, C=C arom.), 1575 (s, C=C
arom.), 1495 (s, C=C arom.), 1230 (s, C-O
asymm.), 1195 (s, C-O symm.)

Table 3: Crystallographic Data of 4-(4-Methoxyphenoxy)benzaldehyde
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Parameter Value

Crystal System Monoclinic
Space Group P2i/c

a 12.1297(7) A

b 7.6581(4) A

C 12.3577(7) A

B 103.769(6)°
Volume 1114.92(11) As
z 4

Experimental Protocols
Synthesis of 4-(4-Methoxyphenoxy)benzaldehyde

A common and efficient method for the synthesis of 4-(4-Methoxyphenoxy)benzaldehyde is
through a nucleophilic aromatic substitution reaction. A detailed experimental protocol is

provided below.

Experimental Workflow for the Synthesis of 4-(4-Methoxyphenoxy)benzaldehyde
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4-Fluorobenzaldehyde

4-Methoxyphenol

Reactants

Reaction

Potassium Carbonate

Dimethyl Sulfoxide (DMSO)

| Combine reactants in DMSO [

Y

Heat at 140°C for 45 min

Work-up &‘})urification

Cool to room temperature

Y

Dilute with water

Y

Extract with ethyl acetate

Y

Wash with brine

Y

Dry over MgSOa

Y

Evaporate solvent

Y

Recrystallize fi

rom n-heptane

Final Broduct
\

4-(4-Methoxyphenoxy)benzaldehyde
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Reactants

@-(4-Methoxyphenoxy)benzaldehyda Reaction Conditions ——

Claisen-Schmidt

Condensation Base (e.g., KOH) _—
@cetophenone Derivative)/ Solvent (e.g., Ethanol) Chalcone Derivative
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Apoptotic Stimulus
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Cellular Stress
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1588542?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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